Cas no 2097914-12-8 (6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2097914-12-8
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5469375
• Update Time: 2025-05-23

6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-((3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)sulfonyl)-3,4-dihydroquinolin-2(1H)-one
• 6-[3-(benzimidazol-1-yl)pyrrolidin-1-yl]sulfonyl-3,4-dihydro-1H-quinolin-2-one
• 6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C20H20N4O3S/c25-20-8-5-14-11-16(6-7-17(14)22-20)28(26,27)23-10-9-15(12-23)24-13-21-18-3-1-2-4-19(18)24/h1-4,6-7,11,13,15H,5,8-10,12H2,(H,22,25)
• InChI Key： RWZSJZJBGKNNCI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(CCC(N2)=O)=C1)(N1CCC(C1)N1C=NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 396.12561169 g/mol
• Monoisotopic Mass: 396.12561169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 396.5
• XLogP3: 1.5
• Topological Polar Surface Area: 92.7

Additional information on 6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one

Comprehensive Analysis of 6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2097914-12-8)

In the rapidly evolving field of medicinal chemistry, 6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2097914-12-8) has emerged as a compound of significant interest. This molecule, characterized by its unique benzodiazole and tetrahydroquinolinone moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its sulfonyl linkage for targeted therapeutic effects.

The compound's pyrrolidine and benzimidazole components are key to its bioactivity, making it a promising candidate for modulating specific biological pathways. Recent studies have highlighted its relevance in addressing neurodegenerative disorders and inflammatory conditions, topics that are currently trending in scientific communities and frequently searched in academic databases. Its heterocyclic framework aligns with modern drug design principles, which prioritize molecules with high selectivity and minimal off-target effects.

From a synthetic chemistry perspective, 6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one presents intriguing challenges and opportunities. The incorporation of a sulfonamide group enhances its stability and solubility, critical factors for oral bioavailability—a hot topic in pharmaceutical R&D. Computational modeling and AI-driven drug design tools are increasingly being employed to optimize its pharmacokinetic profile, reflecting the industry's shift toward data-driven methodologies.

Another area of growing interest is the compound's potential role in precision medicine. With personalized therapies gaining traction, researchers are exploring how CAS No. 2097914-12-8 could be tailored to individual genetic markers. This aligns with frequent search queries about "next-generation therapeutics" and "biomarker-driven drug development." Its multi-targeting capability further positions it as a versatile scaffold for treating complex diseases.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating sustainable synthesis routes to minimize waste and energy consumption, responding to global demands for eco-friendly pharmaceutical production. Such efforts resonate with searches related to "sustainable drug synthesis" and "green solvents in chemistry."

In conclusion, 6-{[3-(1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]sulfonyl}-1,2,3,4-tetrahydroquinolin-2-one represents a convergence of innovation in medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in both academic and industrial settings. As investigations progress, this compound may well become a cornerstone in the development of novel therapeutics.